BENGHE Foundational & Exploratory

Check Availability & Pricing

N-Heptanoylglycine: A Technical Overview of its
Discovery and Initial Characterization

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Heptanoylglycine
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Abstract

N-Heptanoylglycine is an N-acylglycine, a class of molecules recognized as metabolites of
fatty acids. Its discovery and characterization are intrinsically linked to the broader study of fatty
acid metabolism and the enzymatic activity of glycine N-acyltransferase. This document
provides a comprehensive technical guide on the discovery, synthesis, and initial
characterization of N-Heptanoylglycine, including detailed experimental protocols and an
exploration of its known biological context.

Introduction

N-Heptanoylglycine (C9H17NO3) is a chemical compound belonging to the N-acyl-alpha
amino acid family.[1] It consists of a heptanoyl group attached to the nitrogen atom of glycine.
These molecules are typically minor metabolites of fatty acids.[2] The study of N-acylglycines,
including N-Heptanoylglycine, is significant in the context of diagnosing certain inherited
metabolic disorders where elevated levels of these compounds can be detected in urine and
blood.[2][3]

Physicochemical Properties
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Property Value Source

Molecular Formula C9H17NO3 --INVALID-LINK--
Molecular Weight 187.24 g/mol --INVALID-LINK--
IUPAC Name 2-(heptanoylamino)acetic acid --INVALID-LINK--
CAS Number 23783-23-5 --INVALID-LINK--

Discovery and Biosynthesis

The discovery of N-Heptanoylglycine is not attributed to a single seminal publication but
rather emerged from the systematic study of N-acylglycines as products of fatty acid
metabolism. The primary mechanism for its formation in biological systems is through the
enzymatic action of glycine N-acyltransferase (GLYAT).[1]

Enzymatic Synthesis Pathway

The biosynthesis of N-Heptanoylglycine involves the conjugation of heptanoyl-CoA with
glycine, a reaction catalyzed by glycine N-acyltransferase (EC 2.3.1.13). This enzyme is known
to have broad substrate specificity, acting on various short- and medium-chain acyl-CoA
molecules. The reaction proceeds as follows:

Heptanoyl-CoA (N-Heptanoylglycine)

Click to download full resolution via product page

Biosynthesis of N-Heptanoylglycine.

Experimental Protocols
Chemical Synthesis of N-Heptanoylglycine
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While N-Heptanoylglycine is commercially available as an analytical standard, a general
method for its laboratory synthesis can be adapted from standard peptide coupling procedures.

Objective: To synthesize N-Heptanoylglycine from glycine and heptanoyl chloride.
Materials:

e Glycine

o Heptanoyl chloride

e Sodium hydroxide (NaOH)

¢ Dichloromethane (DCM)

e Hydrochloric acid (HCI)

e Anhydrous magnesium sulfate (MgSO4)
» Rotary evaporator

o Standard glassware

Procedure:

e Glycine Solution Preparation: Dissolve glycine (1 equivalent) in an aqueous solution of
sodium hydroxide (2 equivalents).

o Acylation Reaction: Cool the glycine solution in an ice bath. Add heptanoyl chloride (1
equivalent) dropwise to the stirred solution.

o Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours.
Monitor the reaction progress by thin-layer chromatography (TLC).

» Acidification: After the reaction is complete, cool the mixture in an ice bath and acidify to pH
1-2 with concentrated HCI.

o Extraction: Extract the aqueous layer with dichloromethane (3 x volumes).
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e Drying and Evaporation: Combine the organic layers, dry over anhydrous magnesium
sulfate, filter, and evaporate the solvent under reduced pressure using a rotary evaporator.

 Purification: The crude product can be purified by recrystallization or column

chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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